Cas no 1552705-61-9 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine)

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine structure
1552705-61-9 structure
Product Name:2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine
CAS No:1552705-61-9
MF:C9H12N4
MW:176.21838092804
CID:5699029
PubChem ID:83874591
Update Time:2023-10-31

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine
    • 1552705-61-9
    • 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanamine
    • Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 2-methyl-
    • Inchi: 1S/C9H12N4/c1-7-11-6-9-3-2-8(4-5-10)13(9)12-7/h2-3,6H,4-5,10H2,1H3
    • InChI Key: ALLITBMNSKMCRE-UHFFFAOYSA-N
    • SMILES: N12C(C=NC(C)=N1)=CC=C2CCN

Computed Properties

  • Exact Mass: 176.106196400g/mol
  • Monoisotopic Mass: 176.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • pka: 9.53±0.10(Predicted)

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine Related Literature

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